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Compound of Interest

Compound Name: Fenoxanil

Cat. No.: B053544 Get Quote

An In-Depth Technical Guide to the Solubility and Stability of Fenoxanil in Various Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

Fenoxanil, a systemic fungicide. The information is compiled for professionals in research and

development who require precise data on the physicochemical properties of this compound for

formulation, analytical method development, and environmental fate studies.

Physicochemical Properties of Fenoxanil
Fenoxanil, with the chemical name N-(1-cyano-1,2-dimethylpropyl)-2-(2,4-

dichlorophenoxy)propanamide, is a white, odorless solid.[1][2] It functions as a melanin

biosynthesis inhibitor (MBI), making it highly effective against rice blast disease.[1][3]

Table 1: General Physicochemical Properties of Fenoxanil

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b053544?utm_src=pdf-interest
https://www.benchchem.com/product/b053544?utm_src=pdf-body
https://www.benchchem.com/product/b053544?utm_src=pdf-body
https://www.benchchem.com/product/b053544?utm_src=pdf-body
https://www.benchchem.com/product/b053544?utm_src=pdf-body
https://www.guidechem.com/question/what-is-fenoxanil-and-how-does-id171394.html
https://www.drugfuture.com/chemdata/fenoxanil.html
https://www.guidechem.com/question/what-is-fenoxanil-and-how-does-id171394.html
http://www.9ele.com/pesticides_cn/Fenoxanil.html
https://www.benchchem.com/product/b053544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₅H₁₈Cl₂N₂O₂ [2]

Molecular Weight 329.22 g/mol [2]

Melting Point 69.0 - 71.5°C [1][2]

Density (d20) 1.22 g/cm³ [2]

Vapor Pressure (25°C) 2.54E-10 mmHg [1]

Appearance White odorless solid [1]

Solubility Profile
The solubility of Fenoxanil has been determined in aqueous and various organic solvents. As

a lipophilic compound, it exhibits low solubility in water and significantly higher solubility in most

organic solvents.[1][2]

Table 2: Solubility of Fenoxanil in Different Solvents at 20°C

Solvent Solubility (g/L) Reference

Water 0.0307 (± 0.0003) [1][2]

n-Hexane 4.7 [1][3]

n-Octanol 120 [1][3]

Methanol 510 [1][3]

Toluene 510 [1][3]

Ethyl Acetate 530 [1][3]

Acetonitrile 570 [1][3]

Acetone >580 [1][3]

Dichloromethane >600 [1][3]
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Stability of Fenoxanil
Fenoxanil demonstrates considerable stability under various conditions, which is a critical

factor for its formulation and storage.

pH and Thermal Stability
Fenoxanil is reported to be stable in acidic, neutral, and alkaline conditions (pH 5, 7, and 9)

and is also stable to heat.[1][3] It is considered hydrolytically stable at temperatures below

50°C across all relevant pH values.[3]

Stability in Common Analytical Solvents
Long-term stability studies are crucial for preparing and storing analytical standards. A study

investigating the stability of Fenoxanil stereoisomers found no significant degradation or

isomer transformation in methanol, acetonitrile, or water over a 60-day period when stored at

both 4°C and 25°C.[4] This indicates excellent stability in these commonly used solvents for

analytical purposes.

Photolytic Stability
In environmental conditions, the aqueous photolysis half-life (DT50) for Fenoxanil in natural

water is 41 days.[3]

Mechanism of Action
Fenoxanil's fungicidal activity stems from its role as a Melanin Biosynthesis Inhibitor (MBI).[1]

It specifically targets and inhibits dehydratase enzymes within the fungal melanin biosynthesis

pathway.[3] This inhibition prevents the formation of appressoria, specialized structures that

fungi use to penetrate host plant tissues, thereby halting the infection process.
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Caption: Mechanism of action of Fenoxanil as a melanin biosynthesis inhibitor.

Experimental Protocols
Protocol for Solubility Determination (Shake-Flask
Method)
A standard approach for determining the solubility of a compound like Fenoxanil is the shake-

flask method, compliant with OECD Guideline 105.

Preparation: Add an excess amount of solid Fenoxanil to a known volume of the desired

solvent (e.g., water, methanol, n-hexane) in a flask.

Equilibration: Seal the flask and agitate it at a constant temperature (e.g., 20°C) for a

sufficient period (typically 24-48 hours) to ensure equilibrium is reached.
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Phase Separation: Cease agitation and allow the suspension to settle. If necessary,

centrifuge or filter the sample to separate the undissolved solid from the saturated solution. A

0.45 µm filter is commonly used.

Quantification: Accurately dilute an aliquot of the clear, saturated solution.

Analysis: Analyze the concentration of Fenoxanil in the diluted solution using a validated

analytical method, such as UPLC-MS/MS or GC-NPD.[4][5]

Calculation: Calculate the solubility based on the measured concentration and the dilution

factor.

Protocol for Stability Assessment in Solvents
This protocol is adapted from a study on Fenoxanil stereoisomer stability.[4]

Standard Preparation: Prepare standard solutions of Fenoxanil at a known concentration

(e.g., 1 mg/L) in the solvents of interest (e.g., methanol, acetonitrile, water).[4]

Storage: Aliquot the solutions into sealed vials and store them under controlled temperature

conditions (e.g., 4°C and 25°C) protected from light.[4]

Sampling: Collect samples at predetermined time points (e.g., day 0, 1, 3, 7, 14, 21, 30, and

60).[4]

Analysis: Analyze the concentration of Fenoxanil in each sample immediately after

collection using a validated UPLC-MS/MS method.

Evaluation: Compare the concentration at each time point to the initial concentration (day 0)

to determine the percentage of degradation over time.

General Analytical Workflow for Quantification
The quantification of Fenoxanil in solvent-based studies typically involves a straightforward

"dilute-and-shoot" approach, as extensive sample cleanup is not required. For more complex

matrices, a QuEChERS-based method is effective.[4][6]
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Caption: General analytical workflow for Fenoxanil stability testing in solvents.

This guide summarizes the currently available technical data on Fenoxanil's solubility and

stability. The provided protocols offer a foundation for researchers to conduct further studies

and develop robust analytical methods for this important agricultural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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